Cas no 2649057-74-7 (1-(1-isocyanatoethyl)-2,3,4-trimethoxybenzene)

• Product Name: 1-(1-isocyanatoethyl)-2,3,4-trimethoxybenzene
• CAS No: 2649057-74-7
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5936686
• PubChem ID: 165859601
• Update Time: 2025-06-15

1-(1-isocyanatoethyl)-2,3,4-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatoethyl)-2,3,4-trimethoxybenzene
• 2649057-74-7
• EN300-1812923

• Inchi： 1S/C12H15NO4/c1-8(13-7-14)9-5-6-10(15-2)12(17-4)11(9)16-3/h5-6,8H,1-4H3
• InChI Key： UJXAPARRACOTAQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C(C)N=C=O)OC)OC

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.1Ų

Additional information on 1-(1-isocyanatoethyl)-2,3,4-trimethoxybenzene

Recent Advances in the Study of 1-(1-Isocyanatoethyl)-2,3,4-trimethoxybenzene (CAS: 2649057-74-7)

1-(1-Isocyanatoethyl)-2,3,4-trimethoxybenzene (CAS: 2649057-74-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isocyanate functional group and trimethoxybenzene moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the key areas of research involving 1-(1-isocyanatoethyl)-2,3,4-trimethoxybenzene is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, which are critical for targeting aberrant signaling pathways in cancer cells. The study highlighted the compound's ability to form stable covalent bonds with target proteins, thereby enhancing the potency and selectivity of the resulting inhibitors.

In addition to its applications in oncology, recent research has also investigated the compound's potential in immunomodulation. A preprint article from BioRxiv (2024) reported that derivatives of 1-(1-isocyanatoethyl)-2,3,4-trimethoxybenzene exhibit promising activity in modulating immune responses, particularly in the context of autoimmune diseases. The study utilized in vitro and in vivo models to demonstrate the compound's ability to suppress pro-inflammatory cytokines, suggesting its potential as a lead compound for further development.

From a synthetic chemistry perspective, advancements have been made in the efficient production and purification of 1-(1-isocyanatoethyl)-2,3,4-trimethoxybenzene. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and reduces byproducts, making the compound more accessible for large-scale applications. This development is particularly significant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

Despite these promising findings, challenges remain in the clinical translation of 1-(1-isocyanatoethyl)-2,3,4-trimethoxybenzene-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated bioactivity make it a compelling candidate for future research.

In conclusion, 1-(1-isocyanatoethyl)-2,3,4-trimethoxybenzene (CAS: 2649057-74-7) represents a valuable tool in the arsenal of chemical biology and pharmaceutical research. Its applications in drug discovery, immunomodulation, and synthetic chemistry underscore its versatility and potential. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics.